3-phenyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide

• IUPAC Name: 3-phenyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)propanamide
• InChI: InChI=1S/C21H26N2O3S/c1-2-15-27(25,26)23-14-6-9-18-11-12-19(16-20(18)23)22-21(24)13-10-17-7-4-3-5-8-17/h3-5,7-8,11-12,16H,2,6,9-10,13-15H2,1H3,(H,22,24)
• InChI Key: KISJMXPVFPXCHL-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

The compound “3-phenyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide” is a complex organic molecule. It contains a phenyl group (a benzene ring), a propane-1-sulfonyl group, and a tetrahydroquinoline group, all of which are common structures in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The phenyl group would provide aromatic character, the tetrahydroquinoline would introduce a cyclic structure, and the propane-1-sulfonyl group would add additional complexity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and reagents present. The phenyl group might undergo electrophilic aromatic substitution, and the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular size, and the presence of functional groups would all influence properties like solubility, melting point, and boiling point.

Future Directions

The future research directions for this compound could be vast. It could be studied for potential medicinal properties, used as a building block in the synthesis of more complex molecules, or investigated for its physical and chemical properties.